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Compound of Interest

Compound Name:
1-(2-Chloro-4-

ethoxyphenyl)propan-1-one

Cat. No.: B14051840

Get Quote

Executive Summary
The precise determination of solubility for pharmaceutical intermediates like 2-chloro-4-

ethoxypropiophenone is critical for optimizing reaction yield, designing crystallization

processes, and minimizing solvent waste. This compound, a key alpha-halo ketone

intermediate (often utilized in the synthesis of cathinone derivatives or substituted

phenylpropanones), exhibits a solubility profile governed by its lipophilic ethoxy-phenyl core

and the polarizable alpha-chloro ketone moiety.

This guide details the physicochemical basis of its dissolution, provides a validated

experimental protocol for measuring its solubility in organic solvents, and outlines the

thermodynamic models (Apelblat, van't Hoff) required to interpret the data for process scale-up.

Physicochemical Profile
Understanding the molecular structure is the first step in predicting solubility behavior.
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Property Detail

Systematic Name 2-Chloro-1-(4-ethoxyphenyl)propan-1-one

CAS Number 790270-99-4

Molecular Formula C₁₁H₁₃ClO₂

Molecular Weight 212.67 g/mol

Structural Features

Lipophilic Domain: 4-Ethoxyphenyl ring

(promotes solubility in non-polar/aromatic

solvents).Polar Domain: Carbonyl group

(hydrogen bond acceptor).Reactive Domain:

Alpha-chloro group (enhances dipole moment,

susceptible to nucleophilic attack).

Predicted Solubility

High: Acetone, Ethyl Acetate, DCM,

Toluene.Moderate: Ethanol, Methanol,

Isopropanol.Low: Water, Hexane, Cyclohexane.

Expert Insight: Solvent Selection Logic
The ethoxy group at the para-position significantly increases the lipophilicity compared to the

unsubstituted propiophenone, making this compound less soluble in water but highly soluble in

moderately polar organic solvents. The alpha-chloro substituent introduces a strong dipole,

enhancing interaction with polar aprotic solvents like acetone and DMF.

Experimental Protocol for Solubility Determination
To obtain high-fidelity solubility data, a static gravimetric method is recommended.[1] This

method is self-validating through mass balance and is robust against minor impurities.

Phase 1: Preparation & Saturation[1]
Solvent Preparation: Degas all solvents (Methanol, Ethanol, Acetone, Ethyl Acetate, Toluene)

via ultrasonication to prevent bubble formation during heating.

Excess Addition: Add 2-chloro-4-ethoxypropiophenone in excess to 50 mL of the selected

solvent in a jacketed equilibrium cell.
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Temperature Control: Connect the cell to a circulating water bath (precision

K). Set the initial temperature (e.g., 278.15 K).

Equilibration: Stir continuously at 400 rpm using a magnetic stirrer for 24 hours to ensure

solid-liquid equilibrium.

Phase 2: Sampling & Analysis
Settling: Stop stirring and allow the suspension to settle for 2 hours at the set temperature.

Filtration: Withdraw the supernatant using a pre-heated syringe equipped with a 0.45

m PTFE filter to remove undissolved solids.

Gravimetric Measurement:

Weigh a clean, dry weighing dish (

).

Transfer the filtrate to the dish and weigh immediately (

).

Evaporate the solvent in a vacuum oven at 313.15 K until constant mass is achieved.

Weigh the dried residue (

).

Phase 3: Calculation
Calculate the mole fraction solubility (

) using the following equation:

Where:

= Molar mass of solute (212.67 g/mol )
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= Molar mass of solvent

Thermodynamic Modeling & Data Analysis
Experimental data must be correlated with thermodynamic models to allow for interpolation and

process design.

Modified Apelblat Model
This semi-empirical model is the industry standard for correlating solubility with temperature.

A, B, C: Empirical parameters derived from regression analysis.

Utility: Provides the most accurate fit for non-ideal solutions, capturing the temperature

dependence of the enthalpy of solution.

van't Hoff Analysis
Used to determine the thermodynamic functions of dissolution.[2]

From the slope and intercept of the plot of

vs

, we calculate:

Enthalpy of Solution (

): Indicates if dissolution is endothermic (positive) or exothermic. For this compound, it is
expected to be endothermic (solubility increases with T).[3][4]

Entropy of Solution (

): Reflects the disorder increase upon mixing.

Gibbs Free Energy (

):

.
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Process Optimization: Crystallization Strategy
Based on the physicochemical profile, the following crystallization strategies are recommended:

Strategy Solvent System Mechanism

Cooling Crystallization Ethanol or Isopropanol

Solubility decreases

significantly with temperature

(steep solubility curve),

allowing for high recovery

yields upon cooling.

Anti-solvent Crystallization
Acetone (Solvent) + Water

(Anti-solvent)

The compound is highly

soluble in acetone but

insoluble in water. Adding

water forces precipitation.

Note: Ensure slow addition to

avoid oiling out.

Evaporative Crystallization Ethyl Acetate

Suitable for obtaining large,

well-defined crystals due to

moderate volatility and

solubility.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow for determining solubility and applying it to

process design.
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Figure 1: Systematic workflow for solubility determination and thermodynamic application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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